molecular formula C10H12ClNO3 B1463899 Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylate hydrochloride CAS No. 873862-33-0

Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylate hydrochloride

Cat. No. B1463899
CAS RN: 873862-33-0
M. Wt: 229.66 g/mol
InChI Key: FEIWFQAVAJMOAG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate” is a related compound . It’s a solid substance with a molecular weight of 193.2 . Another related compound is “Methyl 3,4-dihydro-3-oxo-2H-benzo[b][1,4]oxazine-6-carboxylate” which has a molecular weight of 207.18 .


Synthesis Analysis

A mechanochemical parallel synthesis of 3,4-dihydro-2H-benzo[e][1,3]oxazine derivatives via a one-pot three-component reaction has been described . This might provide some insights into potential synthesis methods for similar compounds.


Molecular Structure Analysis

The structure of “Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate” was established by interpretation of 1H NMR and 13C NMR . Similarly, “Methyl 3,4-dihydro-3-oxo-2H-benzo[b][1,4]oxazine-6-carboxylate” has a SMILES string of O=C(OC)C1=CC=C(OC2)C(NC2=O)=C1 .


Physical And Chemical Properties Analysis

“Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate” is a solid substance that should be stored in a dark place, sealed in dry, at room temperature . “Methyl 3,4-dihydro-3-oxo-2H-benzo[b][1,4]oxazine-6-carboxylate” is also a solid substance .

Scientific Research Applications

Antibacterial Applications

The 1,4-benzoxazine compounds have been noted for their antibacterial properties. While specific data on “Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylate hydrochloride” is not available, related structures in this class have shown effectiveness against bacterial infections .

Anticancer Activity

These compounds also exhibit anticancer activities. The presence of similar benzo-pyrano-diazepine skeletons has been vital for a broad spectrum of cytotoxic action against various cancer cell lines .

Antithrombotic Properties

1,4-Benzoxazine derivatives have been identified as having antithrombotic effects, which could make them valuable in the treatment or prevention of blood clots .

Anticonvulsant Effects

Some derivatives in this chemical class serve as anticonvulsants, potentially aiding in the management of seizure disorders .

Serotonin Receptor Antagonism

They have been used as 5-HT6 receptor antagonists, which could have implications in treating neurological disorders .

Potassium Channel Openers

These compounds may act as bladder-selective potassium channel openers, offering potential therapeutic benefits for bladder dysfunctions .

Dopamine Agonists

Acting as dopamine agonists, they could be involved in the treatment of diseases like Parkinson’s disease by stimulating dopamine receptors .

PI3Kinase Inhibition

They have shown activity as inhibitors of PI3Kinase, an enzyme involved in cell growth and survival, which could be significant in cancer therapy .

Mechanism of Action

The activity of benzimidazole tethered 3,4-dihydro-2H-benzo[e][1,3]oxazines may be attributed to the presence of the benzimidazole ring. Its planar structure enables π-π stacking, π-π T-shaped interactions, and the presence of the NH group could serve as an H-bond donor as well as an acceptor site .

Safety and Hazards

“Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-7-carboxylate” has hazard statements H315-H319-H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation .

properties

IUPAC Name

methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate;hydrochloride
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H11NO3.ClH/c1-13-10(12)7-3-2-4-8-9(7)14-6-5-11-8;/h2-4,11H,5-6H2,1H3;1H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FEIWFQAVAJMOAG-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=C2C(=CC=C1)NCCO2.Cl
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H12ClNO3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

229.66 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylate hydrochloride

CAS RN

1423033-34-4
Record name methyl 3,4-dihydro-2H-1,4-benzoxazine-8-carboxylate hydrochloride
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylate hydrochloride
Reactant of Route 2
Reactant of Route 2
Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylate hydrochloride
Reactant of Route 3
Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylate hydrochloride
Reactant of Route 4
Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylate hydrochloride
Reactant of Route 5
Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylate hydrochloride
Reactant of Route 6
Reactant of Route 6
Methyl 3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxylate hydrochloride

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.